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molecular formula C7H7NO3 B8792301 5-formyl-4-methyl-1H-pyrrole-2-carboxylic Acid CAS No. 280748-43-8

5-formyl-4-methyl-1H-pyrrole-2-carboxylic Acid

Cat. No. B8792301
CAS RN: 280748-43-8
M. Wt: 153.14 g/mol
InChI Key: KSDGAOCOGSTQKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07157577B2

Procedure details

5-Formyl-4-methyl-1H-pyrrole-2-carboxylic acid ethyl ester was dissolved in water (35 mL) and ethanol (15 mL) with stirring. Potassium hydroxide (2 equivalents, 0.5 g) was added and the mixture heated to 100° C. After 1 hour the mixture was cooled to room temperature and concentrated to about ⅔ volume. The water layer was acidified to pH 3 using 2 N hydrochloric acid. The white solid was collected by vacuum filtration and washed with water to afford 0.67 g (68% yield) of 5-formyl-4-methyl-1H-pyrrole-2-carboxylic acid as a tan solid. 1H-NMR (360 MHz, dimethylsulfoxide-d6) δ 12.92 (br s, 1H, COOH), 12.48 (br s, 1H, NH), 9.76 (s, 1H, CHO), 6.63 (s, 1H, pyrrole CH), 2.28 (s, 3H, CH3). MS m/z 152 [M+−1].
Name
5-Formyl-4-methyl-1H-pyrrole-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
35 mL
Type
solvent
Reaction Step One
Name
ethanol
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
Potassium hydroxide
Quantity
0.5 g
Type
reactant
Reaction Step Three
Name
5-formyl-4-methyl-1H-pyrrole-2-carboxylic acid
Yield
68%

Identifiers

REACTION_CXSMILES
C([O:3][C:4]([C:6]1[NH:7][C:8]([CH:12]=[O:13])=[C:9]([CH3:11])[CH:10]=1)=[O:5])C.C(O)C.[OH-].[K+]>O>[CH:12]([C:8]1[NH:7][C:6]([C:4]([OH:5])=[O:3])=[CH:10][C:9]=1[CH3:11])=[O:13] |f:2.3|

Inputs

Step One
Name
5-Formyl-4-methyl-1H-pyrrole-2-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(=O)C=1NC(=C(C1)C)C=O
Name
water
Quantity
35 mL
Type
solvent
Smiles
O
Step Two
Name
ethanol
Quantity
15 mL
Type
reactant
Smiles
C(C)O
Step Three
Name
Potassium hydroxide
Quantity
0.5 g
Type
reactant
Smiles
[OH-].[K+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After 1 hour the mixture was cooled to room temperature
Duration
1 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to about ⅔ volume
FILTRATION
Type
FILTRATION
Details
The white solid was collected by vacuum filtration
WASH
Type
WASH
Details
washed with water

Outcomes

Product
Name
5-formyl-4-methyl-1H-pyrrole-2-carboxylic acid
Type
product
Smiles
C(=O)C1=C(C=C(N1)C(=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.67 g
YIELD: PERCENTYIELD 68%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.